1-((1-((2,5-Dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-3-ethylurea

• IUPAC Name: 1-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-3-ethylurea
• InChI: InChI=1S/C16H27N3O2/c1-4-17-16(20)18-10-14-5-7-19(8-6-14)11-15-9-12(2)21-13(15)3/h9,14H,4-8,10-11H2,1-3H3,(H2,17,18,20)
• InChI Key: PWQADRGKPOWHCV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1CCN(CC1)CC2=C(OC(=C2)C)C
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol

Description

1-((1-((2,5-Dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-3-ethylurea, also known as DMF-Piperidine, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Crystal Structure and Molecular Interactions

The study of crystal structures and molecular interactions is a fundamental area of research where compounds like 1-((1-((2,5-Dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-3-ethylurea can be utilized. For example, research on compounds such as (3E,5E)-1-ethyl-3,5-bis (naphthalen-1-yl-methylidene) piperidin-4-one, which shares structural similarities with the target compound, reveals insights into crystal packing, dominated by intra and intermolecular interactions. Such studies are crucial for understanding compound stability and reactivity, as well as for designing materials with specific properties (R. V. & R. C., 2021).

Synthesis and Bioactivity

The synthesis of complex organic systems containing structures analogous to 1-((1-((2,5-Dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-3-ethylurea is another significant area of research. These systems often exhibit unique bioactive properties. For instance, the synthesis of 1-acyl/ benzoyl -1-anilido-4-methyl /aryl-1, 3-butadiene derivatives demonstrates the potential for antimicrobial activity and the development of photochemical probes. Such compounds have applications in medicinal chemistry and environmental science, including the removal of heavy metals from wastewater (M. Makki, R. M. Abdel-Rahman, & M. El-Shahawi, 2010).

Molecular Docking and Drug Design

The application of compounds similar to the target compound extends to molecular docking and drug design, especially as inhibitors of specific proteins or enzymes. Research involving compounds with the trisubstituted beta-amino acid residue and substituted benzamidine structure, like Ethyl N-[3-(2-fluoro-4-(thiazolidin-3-yl(imino)methyl)benzoyl)amino-2, 2-dimethylpentanoyl]piperidine-4-acetate, highlights their potential as fibrinogen receptor antagonists. Such studies are critical for the development of new therapeutic agents, particularly in antithrombotic treatments (Y. Hayashi et al., 1998).